Methyl 2-amino-6-hydroxybenzoate

• IUPAC Name: methyl 2-amino-6-hydroxybenzoate
• InChI: InChI=1S/C8H9NO3/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4,10H,9H2,1H3
• InChI Key: BZDGFJYGNNWRKC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)N
• Molecular Formula: C8H9NO3
• DSSTOX Substance ID: DTXSID30615409
• Molecular Weight: 167.16 g/mol
• CAS RN: 64241-01-6

Description

“Methyl 2-amino-6-hydroxybenzoate” is a chemical compound with the molecular formula C8H9NO3. It is used as an intermediate in the synthesis of metabolites of Bentazon, a selective post-emergence herbicide.

Molecular Structure Analysis

The molecular structure of “Methyl 2-amino-6-hydroxybenzoate” has been determined by single crystal X-ray diffraction. It crystallizes in the orthorhombic space group P212121. The Density Functional Theory (DFT) has been used to compute HOMO–LUMO energy levels, predict the reactivity of substituents (NH2 and OH), and determine the nucleophilic character of these two groups.

Physical And Chemical Properties Analysis

“Methyl 2-amino-6-hydroxybenzoate” has a molecular weight of 167.162 Da. Its physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume have been predicted.

Scientific Research Applications

Antitumor Properties

Methyl 2-amino-6-hydroxybenzoate, also known as 6-hydroxymethylbenzo[a]pyrene, has shown significant applications in antitumor research. Studies like Kashiyama et al. (1999) in "Journal of Medicinal Chemistry" have identified this compound as a major metabolite in cancer cell lines, with differential uptake and metabolism potentially underlying its selective profile of anticancer activity (Kashiyama et al., 1999). Similarly, Chua et al. (2000) in "Cancer Research" highlighted the role of Cyp1A1 in modulating the antitumor properties of similar compounds, where 6-hydroxymethylbenzo[a]pyrene was identified as the main inactive metabolite (Chua et al., 2000).

Cosmetic and Pharmaceutical Applications

In the realm of cosmetics and pharmaceuticals, methyl 4-hydroxybenzoate, closely related to methyl 2-amino-6-hydroxybenzoate, has been extensively studied. Sharfalddin et al. (2020) in "PLoS ONE" discussed its role as an antimicrobial agent used in cosmetics, personal-care products, and as a food preservative (Sharfalddin et al., 2020). Moreover, Soni et al. (2002) in "Food and Chemical Toxicology" evaluated the health aspects of methyl paraben, a derivative of hydroxybenzoic acid, which is used for similar purposes (Soni et al., 2002).

Environmental Impact

Concerning environmental impact, Haman et al. (2015) in "Water Research" reviewed the occurrence, fate, and behavior of parabens (esters of para-hydroxybenzoic acid) in aquatic environments, providing insights into the environmental implications of such compounds (Haman et al., 2015). Additionally, Lanzafame et al. (2017) in "Molecules" studied the degradation of methyl 2-aminobenzoate (methyl anthranilate) under specific conditions, highlighting the environmental degradation pathways (Lanzafame et al., 2017).

Safety And Hazards

The safety data sheet for “Methyl 2-amino-6-hydroxybenzoate” indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is combustible, harmful if swallowed, and harmful to aquatic life. Personal protective equipment/face protection should be worn and adequate ventilation should be ensured.

Synthesis routes and methods

Procedure details

A mixture of Example 386A (1.0 g, 5.6 mmol) and methanol (40 mL) was heated to reflux for 6 hours, concentrated, and purified on a silica gel column eluting with 30% ethyl acetate in hexanes to provide the desired product, 0.81 g, 86.6%. 1H NMR (DMSO-d6) δ 3.88 (s, 3H), 5.95 (d, 1H), 6.20 (d, 1H), 6.34 (s, 214), 7.02 (t, 1H), 10.88 (s, 1H); MS (DCI/NH3): m/e 168 (M+H)+.